Lynamicin B

Chitinase inhibition Lepidopteran-specific insecticide Enzyme kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H14Cl3N3O2
Molecular Weight 458.7 g/mol
Cat. No. B15553500
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameLynamicin B
Molecular FormulaC22H14Cl3N3O2
Molecular Weight458.7 g/mol
Structural Identifiers
InChIInChI=1S/C22H14Cl3N3O2/c1-30-22(29)21-20(14-8-26-18-3-2-10(23)4-11(14)18)15(9-28-21)13-7-27-19-6-17(25)16(24)5-12(13)19/h2-9,26-28H,1H3
InChIKeyHJXJUNZGSRTQEN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Lynamicin B: Lepidoptera-Selective Chitinase Inhibitor


Lynamicin B (C₂₂H₁₄Cl₃N₃O₂; exact mass 457.01516 Da) is a chlorinated bisindole pyrrole natural product isolated from the marine actinomycete Marinispora sp. (strain NPS12745) [1]. It belongs to the lynamicin family (A–E), a group of secondary metabolites characterized by a pyrrole core substituted with indole moieties at C-3 and C-4, and varying degrees of chlorination [1]. The compound is noted for its dual biological profiles: broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens, including drug-resistant strains [1], and a highly selective, competitive inhibition of group h chitinase (OfChi-h) from lepidopteran insects [2].

Lepidoptera chitinase tool Reported competitive inhibitor of OfChi-h, selective for lepidopteran pests
Unique binding mode Occupies a distinct pocket below subsites +1/+2, not shared by other inhibitors
Marine natural product Chlorinated bisindole pyrrole alkaloid from actinomycete NPS12745

Why Lynamicin B Cannot Be Substituted


Despite sharing a common bisindole pyrrole scaffold with lynamicins A, C, D, and E, or targeting the same enzyme (OfChi-h) as phlegmacin B1 or azo-aminopyrimidines, Lynamicin B exhibits a distinct combination of target engagement, selectivity, and in vivo safety that is not replicated across these comparators [1]. Its unique dichloroindolyl substituent enables binding to an unexplored pocket adjacent to the OfChi-h active site, a structural feature absent in other in-class inhibitors [2]. This results in a selectivity profile where Lynamicin B does not significantly inhibit non-lepidopteran chitinases, a property not uniformly observed with other OfChi-h inhibitors [3]. Furthermore, the antibacterial spectrum of Lynamicin B, particularly its activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE), is not equivalent across all lynamicin analogs [1]. Simple substitution with a more potent but less selective OfChi-h inhibitor or a structurally related bisindole pyrrole would therefore alter the intended biological outcome in both agricultural and antimicrobial applications.

Lynamicin B
Lynamicin A / D Broad-spectrum antibacterial or splicing-modulatory activity; no reported OfChi-h inhibition
Lynamicin B
Synthetic OfChi-h inhibitors Higher potency but different binding mode; selectivity context may not transfer
Lynamicin B
Chitin synthesis inhibitors (e.g., hexaflumuron) Distinct mechanism; target-engagement profiles are not interchangeable

Lynamicin B: Head-to-Head Comparative Evidence


Target Engagement vs. Lynamicin A and D

Lynamicin B competitively inhibits Ostrinia furnacalis group h chitinase (OfChi-h) with a Ki of 8.76 μM [1]. In the same experimental system, the related natural product phlegmacin B1 was identified as a selective OfChi-h inhibitor but with a Ki of 5.5 μM, making Lynamicin B 1.6-fold less potent [2].

Target engagement vs. Lynamicin A/D
Head-to-head
OfChi-h Ki = 8.76 µM; no inhibition by A or D
Supports target-specific selection over analogs
Class-level divergence; antibacterial/splicing activity absent in B
Chitinase inhibition Lepidopteran-specific insecticide Enzyme kinetics

Potency Against OfChi-h vs. Synthetic Inhibitors

Lynamicin B does not significantly inhibit non-lepidopteran chitinases or other chitinolytic enzymes at concentrations relevant to its OfChi-h Ki [1]. In contrast, the thiazolylhydrazone derivatives I-3d and II-3d inhibit both OfChi-h (Ki = 1.9 μM and 4.1 μM, respectively) and the β-N-acetylhexosaminidase OfHex1 (Ki = 5.9 μM and 1.5 μM, respectively), demonstrating broader enzyme inhibition profiles [2].

Potency vs. synthetic inhibitors
Cross-study
Lynamicin B Ki 8.76 µM vs. AAP4 0.0293 µM, OfChi-h-IN-1 0.33 µM
Selected for scaffold, not potency
Binding mode unique; potency difference ~27–299-fold
Target selectivity Off-target enzyme inhibition Insect chitinase

In Vivo Efficacy vs. Hexaflumuron

Feeding experiments demonstrated that Lynamicin B exhibits high insecticidal activity against Mythimna separata, Spodoptera frugiperda, and Ostrinia furnacalis larvae [1]. The synthetic OfChi-h inhibitor 10a (azo-aminopyrimidine class) showed greater insecticidal activity than diflubenzuron and chlorbenzuron against Plutella xylostella and O. furnacalis in leaf-dipping and pot experiments, but comparative data across the same pest spectrum as Lynamicin B are not available [2].

In vivo activity vs. hexaflumuron
Cross-study
High insecticidal activity on O. furnacalis, M. separata, S. frugiperda
Reported in vivo effect distinct from chitin synthesis inhibitors
No direct LC50 comparison published; OfChi-h-IN-1 reported more active than hexaflumuron
In vivo insecticidal efficacy Lepidopteran pest control Crop protection

Structural Basis of Selectivity

Lynamicin B exhibits broad-spectrum antibacterial activity against a panel of 11 pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE) [1]. While specific MIC values for Lynamicin B are not disaggregated in the primary publication, the entire lynamicin series (A–E) was shown to possess MICs in the low micromolar range against these drug-resistant strains [1]. Comparative MIC data for individual lynamicins are not publicly available, but the series' activity against MRSA and VRE is a distinguishing feature relative to other bisindole natural products that lack such a profile.

Structural basis of selectivity
Head-to-head
Co-crystal structure PDB 7VRG, 2.40 Å; dichloroindolyl group binds unique pocket
Supports structure-guided design for selective inhibitors
Pocket below subsites +1/+2, not observed in other chitinase inhibitors
Antibacterial activity Drug-resistant pathogens MIC comparison

Lynamicin B: Validated Application Scenarios


Insecticide Mode-of-Action Discovery

Lynamicin B is an optimal tool compound for probing the lepidopteran-specific target OfChi-h in pesticide discovery programs. Its demonstrated selectivity over non-target chitinases [1] and in vivo efficacy against multiple major lepidopteran pests (M. separata, S. frugiperda, O. furnacalis) [2] make it suitable for structure-activity relationship (SAR) studies aimed at developing environmentally sustainable insecticides that spare beneficial insects like Trichogramma ostriniae [3].

Structure-Guided Selective Insecticide Design

As a member of the lynamicin class, Lynamicin B serves as a starting point for medicinal chemistry efforts targeting methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE) [4]. Its bisindole pyrrole scaffold can be modified to improve potency, pharmacokinetics, or synthetic tractability while retaining the core antibacterial pharmacophore.

IPM-Compatible Pest Control Development

The co-crystal structure of Lynamicin B bound to OfChi-h reveals a unique binding pocket adjacent to the active site [5]. This structural information enables rational design of next-generation inhibitors and comparative enzymology studies with other OfChi-h ligands such as phlegmacin B1 [6] and synthetic azo-aminopyrimidines [7].

Bisindole Alkaloid Functional Divergence

Lynamicin B, as a structurally complex marine natural product, adds diversity to screening collections for phenotypic assays in both agrochemical and antimicrobial discovery. Its dual-activity profile increases the probability of identifying novel modes of action in high-throughput screens.

Application
Selection Property
Validation Focus
Insecticide mode-of-action discovery
OfChi-h selective inhibition
Target engagement in feeding assays
Structure-guided inhibitor design
Unique binding pocket (PDB 7VRG)
Binding mode analysis and scaffold optimization
IPM-compatible development
Non-target endpoint profile
Beneficial insect survival studies
Bisindole alkaloid divergence
Functional selectivity vs. analogs
Activity profiling vs. Lynamicin A/D

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

40 linked technical documents
Explore Hub


Quote Request

Request a Quote for Lynamicin B

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.